Cas no 156261-32-4 ((2-Amino-5-methylphenyl)(phenyl)methanol)

• Product Name: (2-Amino-5-methylphenyl)(phenyl)methanol
• CAS No: 156261-32-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 1070359
• PubChem ID: 2861941
• Update Time: 2025-06-11

(2-Amino-5-methylphenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-methylphenyl)(phenyl)methanol
• (2-Amino-5-methylphenyl)phenylmethanol
• (2-AMINO-5-METHYL-PHENYL)-PHENYL-METHANOL
• SR-01000395070-1
• AKOS016182971
• SR-01000395070
• IFLab1_000149
• Oprea1_340720
• F0013-1175
• Cambridge id 5686128
• STL356465
• (2-amino-5-methylphenyl)-phenylmethanol
• 156261-32-4
• Oprea1_300255
• SB79261
• EN300-265741
• HMS1412G17
• AKOS000669270
• AB00093498-01
• Z57157521
• DTXSID30386400
• DB-344571
• IDI1_008368

• MDL： MFCD00447496
• Inchi： 1S/C14H15NO/c1-10-7-8-13(15)12(9-10)14(16)11-5-3-2-4-6-11/h2-9,14,16H,15H2,1H3
• InChI Key： RFGHBTFPMINONZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=C(C)C=CC=1N

Computed Properties

• Exact Mass: 213.115364102g/mol
• Monoisotopic Mass: 213.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.2Ų

(2-Amino-5-methylphenyl)(phenyl)methanol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2-Amino-5-methylphenyl)(phenyl)methanol

Introduction to (2-Amino-5-methylphenyl)(phenyl)methanol and Its Applications in Modern Research

Compound with the CAS number 156261-32-4, specifically identified as (2-Amino-5-methylphenyl)(phenyl)methanol, represents a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in various scientific domains.

The molecular structure of (2-Amino-5-methylphenyl)(phenyl)methanol consists of a phenolic moiety linked to an amino-substituted, methylated benzene ring. This configuration endows the compound with distinct reactivity and binding capabilities, making it a valuable candidate for further exploration in medicinal chemistry. The presence of both amino and hydroxyl functional groups allows for diverse interactions with biological targets, which is a crucial factor in drug design and development.

In the context of contemporary research, (2-Amino-5-methylphenyl)(phenyl)methanol has been investigated for its potential role in the synthesis of novel therapeutic agents. Studies have highlighted its utility in the development of compounds that exhibit inhibitory effects on specific enzymatic pathways. These pathways are often implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound's ability to modulate these pathways makes it a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between (2-Amino-5-methylphenyl)(phenyl)methanol and biological targets. Molecular docking simulations have revealed that this compound can effectively bind to certain protein receptors, thereby influencing cellular processes. These findings are particularly relevant in the development of targeted therapies, where precise interaction with biological molecules is essential for therapeutic efficacy.

The synthesis of (2-Amino-5-methylphenyl)(phenyl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to achieve the desired product. These synthetic methodologies not only highlight the compound's synthetic accessibility but also underscore the advancements in synthetic organic chemistry that continue to drive innovation in drug discovery.

Beyond its pharmaceutical applications, (2-Amino-5-methylphenyl)(phenyl)methanol has shown potential in materials science. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced properties. For instance, studies have explored its incorporation into polymer matrices to improve thermal stability and mechanical strength. Such applications demonstrate the broad utility of this compound across multiple scientific disciplines.

The safety profile of (2-Amino-5-methylphenyl)(phenyl)methanol is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into its potential hazards and safe handling procedures. Ensuring the safety of chemical compounds is paramount in both research and industrial settings, and the findings regarding (2-Amino-5-methylphenyl)(phenyl)methanol contribute significantly to this ongoing effort.

In conclusion, compound CAS no.156261-32-4, identified as (2-Amino-5-methylphenyl)(phenyl)methanol, represents a multifaceted compound with significant implications in modern research. Its unique structural properties, coupled with its potential applications in pharmaceuticals and materials science, make it a subject of considerable interest. As research continues to uncover new aspects of this compound's behavior and utility, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.